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Compound of Interest

Compound Name: C.I. Direct Black 80

Cat. No.: B15555778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of C.I.
Direct Black 80 (C.I. 31600), a trisazo dye. The information presented herein is intended to

support research and development activities where the characterization and quantification of

this dye are required.

Chemical and Physical Properties
C.I. Direct Black 80 is a complex anionic dye with a high molecular weight.[1] Its chemical

structure, characterized by multiple azo groups (-N=N-), is responsible for its color and

spectroscopic behavior.[2] The dye is notable for its solubility in water and its application in

dyeing cellulosic fibers like cotton, paper, and leather.[3][4]

A summary of its key properties is provided in Table 1 for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15555778?utm_src=pdf-interest
https://www.benchchem.com/product/b15555778?utm_src=pdf-body
https://www.benchchem.com/product/b15555778?utm_src=pdf-body
https://www.benchchem.com/product/b15555778?utm_src=pdf-body
https://www.benchchem.com/pdf/C_I_Direct_Black_80_mechanism_of_action_as_a_direct_dye.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB6875707_EN.htm
http://www.worlddyevariety.com/direct-dyes/direct-black-80.html
https://www.benchchem.com/product/b1582102
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

C.I. Name Direct Black 80 [3][5]

C.I. Number 31600 [3][6]

CAS Number 8003-69-8 [2][3]

Molecular Formula C₃₆H₂₃N₈Na₃O₁₁S₃ [3][4][6]

Molecular Weight 908.78 g/mol [3][4]

Appearance Blue-black to black powder [2][6]

Solubility in Water 1 to 10 mg/mL at 18°C (64°F) [6][7]

Solubility in Organic Solvents Insoluble [3][8]

Spectroscopic Properties
The primary spectroscopic technique for characterizing C.I. Direct Black 80 is UV-Visible (UV-

Vis) spectroscopy. This method is used to determine the dye's concentration in solution by

measuring its absorbance of light at a specific wavelength.[9]

The key spectroscopic parameter for C.I. Direct Black 80 is its wavelength of maximum

absorbance (λₘₐₓ).

Spectroscopic
Parameter

Value Solvent References

λₘₐₓ (Wavelength of

Maximum

Absorbance)

~599.8 nm Aqueous Solution [9]

While sometimes classified as a fluorescent dye, detailed fluorescence spectroscopic data

such as excitation/emission maxima and quantum yields are not widely reported in the

available literature.[10][11]

Experimental Protocols
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The following sections detail the methodologies for the spectroscopic analysis of C.I. Direct
Black 80.

This protocol outlines the steps to determine the concentration of the dye in a solution based

on the Beer-Lambert Law, which states that absorbance is directly proportional to

concentration.[9]

Materials and Instrumentation:

C.I. Direct Black 80 powder[9]

Deionized water or other suitable spectroscopic grade solvent[9]

Volumetric flasks and pipettes for accurate dilutions[12]

Quartz cuvettes (1 cm path length)[9]

UV-Vis Spectrophotometer capable of scanning from 200-800 nm[9]

Procedure:

Preparation of Stock Solution: Accurately weigh a known mass of C.I. Direct Black 80
powder and dissolve it in a known volume of deionized water in a volumetric flask to create a

stock solution of a specific concentration.

Preparation of Standard Solutions: Perform a series of serial dilutions from the stock solution

to prepare a set of standard solutions with decreasing, known concentrations.[12]

Spectrophotometer Setup: Turn on the spectrophotometer and allow it to warm up for at least

15-20 minutes.[9]

Blank Measurement: Fill a clean cuvette with the solvent (deionized water) and place it in the

spectrophotometer. Set the absorbance to zero at all wavelengths. This "blank"

measurement subtracts the absorbance of the solvent and the cuvette itself.[13][14]

Determination of λₘₐₓ: Scan one of the standard dye solutions across the wavelength range

of 200-800 nm to determine the wavelength of maximum absorbance (λₘₐₓ), which should

be approximately 599.8 nm.[9]
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Measurement of Standards: Set the spectrophotometer to the determined λₘₐₓ. Measure and

record the absorbance of each standard solution, rinsing the cuvette with the next standard

before filling.[9]

Creation of Calibration Curve: Plot the measured absorbance values (y-axis) against the

known concentrations of the standard solutions (x-axis). Perform a linear regression to

generate a calibration curve.[9][15]

Measurement of Unknown Sample: Measure the absorbance of the unknown sample at the

same λₘₐₓ.

Concentration Determination: Use the equation of the line from the calibration curve to

calculate the concentration of the unknown sample based on its absorbance. If the

absorbance is too high, dilute the sample and re-measure, accounting for the dilution factor

in the final calculation.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/pdf/Application_Note_Quantification_of_C_I_Direct_Black_80_in_Solution_using_UV_Vis_Spectroscopy.pdf
https://www.benchchem.com/pdf/Application_Note_Quantification_of_C_I_Direct_Black_80_in_Solution_using_UV_Vis_Spectroscopy.pdf
http://webhost.bridgew.edu/c2king/CHEM142/Lab/7%20Repl_Quant%20Blue%20dye%20in%20Comm%20Drinks_ModFall2012.pdf
https://www.benchchem.com/pdf/Application_Note_Quantification_of_C_I_Direct_Black_80_in_Solution_using_UV_Vis_Spectroscopy.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram 1: Workflow for Dye Quantification via UV-Vis Spectroscopy
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Diagram 1: Workflow for Dye Quantification via UV-Vis Spectroscopy.

In dyeing processes, it is crucial to measure the percentage of dye that has been transferred

from the dyebath to the substrate. This is known as dyebath exhaustion and can be calculated
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using UV-Vis spectroscopy.[4]

Procedure:

Prepare Initial Dyebath: Prepare a dyebath with a known initial concentration of C.I. Direct
Black 80.

Collect Initial Sample: Before introducing the substrate (e.g., fabric, paper), take a sample of

the initial dyebath.

Perform Dyeing Process: Carry out the dyeing procedure according to the specific protocol

for the substrate being used.

Collect Final Sample: After the dyeing process is complete, take a sample of the final

(exhaust) dyebath.

Measure Absorbance:

Dilute the initial and final dyebath samples with a known factor to bring their absorbance

within the linear range of the calibration curve.

Using a UV-Vis spectrophotometer, measure the absorbance of the diluted initial sample

(A₀) and the diluted final sample (A₁) at the dye's λₘₐₓ.[4]

Calculate Exhaustion: Calculate the percentage of exhaustion (%E) using the following

formula:

%E = [(A₀ - A₁) / A₀] x 100[4]
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Diagram 2: Experimental Workflow for Measuring Dyebath Exhaustion
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Diagram 2: Workflow for Measuring Dyebath Exhaustion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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